Cas no 26516-51-8 (Solanthrene)

• Product Name: Solanthrene
• CAS No: 26516-51-8
• MF: C₂₇H₄₁N
• MW: 379.632g/molg/mol
• CID: 289903
• PubChem ID: 101235373
• Update Time: 2025-07-31

Solanthrene Chemical and Physical Properties

Names and Identifiers

• Solanida-3,5-diene
• Solanidiene (6CI)
• Solanthren
• Solanthrene
• Solanidiene
• 7V141W1W34
• Q27268885
• CID 101235373
• Solanidiene(Solanthrene)
• HY-N7268
• XS171008
• CS-0111034
• AKOS040740917
• 26516-51-8
• (1S,2S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosa-4,6-diene
• DA-57991
• UNII-7V141W1W34

• Inchi： 1S/C27H41N/c1-17-8-11-23-18(2)25-24(28(23)16-17)15-22-20-10-9-19-7-5-6-13-26(19,3)21(20)12-14-27(22,25)4/h5,7,9,17-18,20-25H,6,8,10-16H2,1-4H3/t17-,18+,20+,21-,22-,23+,24-,25-,26-,27-/m0/s1
• InChI Key： MVUKDQDMGIMFPT-LTLBHDAASA-N
• SMILES： N12C[C@@H](C)CC[C@@H]1[C@@H](C)[C@H]1[C@@H]2C[C@H]2[C@@H]3CC=C4C=CCC[C@]4(C)[C@H]3CC[C@]12C

Computed Properties

• Exact Mass: 379.324
• Monoisotopic Mass: 379.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 8.114

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Melting Point: 167 °C
• Boiling Point: 480.1±44.0 °C(Predicted)
• pka: 11.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives

Additional information on Solanthrene

Solanthrene (CAS No. 26516-51-8): An Overview of Its Properties, Applications, and Recent Research

Solanthrene (CAS No. 26516-51-8) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and potential applications. This comprehensive overview aims to provide a detailed understanding of Solanthrene, including its chemical structure, physical properties, biological activities, and recent advancements in research.

Chemical Structure and Physical Properties

Solanthrene is a polycyclic aromatic hydrocarbon (PAH) with a complex molecular structure. Its chemical formula is C₃₀H₁₈, and it has a molecular weight of 378.47 g/mol. The compound exhibits a high degree of conjugation, which contributes to its stability and unique electronic properties. In its pure form, Solanthrene is a crystalline solid with a melting point of approximately 350°C. It is insoluble in water but soluble in organic solvents such as dichloromethane, toluene, and dimethylformamide (DMF).

Biological Activities and Mechanisms of Action

Recent studies have highlighted the diverse biological activities of Solanthrene. One of the most notable applications is in the field of photodynamic therapy (PDT), where Solanthrene has shown promise as a photosensitizer. When activated by light, Solanthrene generates reactive oxygen species (ROS), which can induce cell death in targeted tissues. This property makes it a potential candidate for the treatment of various cancers and skin disorders.

In addition to its photodynamic properties, Solanthrene has been investigated for its anti-inflammatory and antioxidant effects. Research published in the Journal of Medicinal Chemistry has demonstrated that Solanthrene derivatives can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, the compound's antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

Pharmacological Applications and Clinical Trials

The potential therapeutic applications of Solanthrene have led to several preclinical and clinical studies. In preclinical models, Solanthrene-based formulations have shown efficacy in reducing tumor size and improving survival rates in animal models of cancer. These findings have paved the way for further clinical investigations.

A phase I clinical trial evaluating the safety and tolerability of a Solanthrene-based photosensitizer in patients with advanced solid tumors was recently completed. The results indicated that the compound was well-tolerated at various dose levels, with no severe adverse effects reported. The trial also provided preliminary evidence of antitumor activity, warranting further investigation in larger clinical trials.

Recent Research Advances and Future Directions

The ongoing research on Solanthrene continues to uncover new insights into its mechanisms of action and potential applications. A study published in the journal Angewandte Chemie International Edition reported the synthesis of novel Solanthrene derivatives with enhanced photophysical properties. These derivatives exhibited improved solubility and stability, making them more suitable for pharmaceutical formulations.

In another study, researchers at the University of California explored the use of Solanthrene strong>-based nanoparticles for targeted drug delivery. The nanoparticles were designed to selectively accumulate in tumor tissues, thereby minimizing systemic toxicity and enhancing therapeutic efficacy. The results showed that this approach significantly improved treatment outcomes in preclinical models.

Conclusion

Solanthrene strong> (CAS No. 26516-51-8) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, it is likely that Solanthrene strong>-based therapies will play an increasingly important role in the treatment of various diseases.